Cas no 1157308-03-6 (1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157308-03-6
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5251093
• Update Time: 2025-05-26

1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C10H11ClO2S/c11-9-4-2-1-3-8(9)10(13)7-14-6-5-12/h1-4,12H,5-7H2
• InChI Key： HSNKXWJVQQRVKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CSCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

Comprehensive Overview of 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS No. 1157308-03-6)

1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one, with the CAS number 1157308-03-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a chlorophenyl group with a hydroxyethylsulfanyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications in drug development, and physicochemical properties, reflecting its growing relevance in modern science.

The compound’s structural complexity allows it to serve as a key building block in the design of bioactive molecules. Its chlorophenyl component is often associated with enhanced binding affinity in medicinal chemistry, while the hydroxyethylsulfanyl group contributes to solubility and metabolic stability. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes. Questions like "How to optimize the yield of 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one?" or "What are its potential applications in kinase inhibitors?" are commonly explored in academic and industrial forums.

From a technical perspective, CAS 1157308-03-6 exhibits notable stability under standard laboratory conditions, though precautions are advised during handling due to its reactive functional groups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize its purity and structure. The compound’s logP value and hydrogen bonding capacity are critical parameters for researchers evaluating its suitability in drug formulations. These attributes are often discussed in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a hot topic in preclinical research.

In the broader landscape of chemical innovation, 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its potential roles in catalysis, material science, and bioconjugation continue to be explored, with publications highlighting its utility in peptide modification and small-molecule probes. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design offers ample opportunities for derivatization and optimization.

Environmental and regulatory considerations also play a role in its adoption. While not classified as hazardous, its synthesis often involves solvent selection and waste minimization strategies to align with green chemistry principles. Searches for "eco-friendly synthesis of sulfanyl-containing compounds" or "scalable production of 1-(2-Chlorophenyl) derivatives" reflect these concerns. The compound’s compatibility with continuous flow chemistry—a trending methodology—further underscores its relevance in industrial applications.

In summary, 1-(2-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS 1157308-03-6) represents a compelling case study in the evolution of functionalized aromatic compounds. Its multifaceted applications, coupled with ongoing advancements in computational chemistry and process optimization, ensure its place in both academic and industrial research. For those seeking detailed protocols or collaborative opportunities, this compound remains a focal point in the quest for innovative chemical solutions.